![molecular formula C19H36N2O2 B1334992 1-Hexadecylimidazolidine-2,4-dione CAS No. 85117-82-4](/img/structure/B1334992.png)
1-Hexadecylimidazolidine-2,4-dione
Overview
Description
Synthesis Analysis
The synthesis of imidazolidine-2,4-dione derivatives can be complex, as evidenced by the study on the reaction of nitromethane with aryl isocyanates in the presence of triethylamine. This reaction yielded 1,3-diaryl-5-(hydroxyimino)imidazolidine-2,4-diones, which are structurally related to 1-Hexadecylimidazolidine-2,4-dione. The synthesis process was carefully monitored using spectroscopic evidence to confirm the structures of the products .
Molecular Structure Analysis
The molecular structure of imidazolidine-2,4-dione derivatives can be quite diverse. In one study, the crystal structure of 3-amino-1-(5-chloro-2-hydroxyphenyl)imidazolidine-2,4-dione was analyzed using X-ray crystallography. The analysis revealed an unexpected nonplanar conformation with a significant dihedral angle between the benzene and five-membered rings. This highlights the potential for structural diversity within this class of compounds .
Chemical Reactions Analysis
The chemical behavior of imidazolidine-2,4-dione derivatives is an area of interest due to their reactivity. The paper discussing the reaction of nitromethane with aryl isocyanates indicates that these compounds can undergo further chemical transformations, which may be relevant for the synthesis of more complex molecules, including potentially this compound .
Physical and Chemical Properties Analysis
While the physical and chemical properties of this compound are not directly reported, the related compounds studied exhibit interesting intermolecular interactions. These include O–H…O, O–H…N, and N–H…O hydrogen bonds, as well as weak C–H…π interactions. Such interactions are crucial for the stability of the molecular conformation and can influence the physical properties such as solubility and melting point .
Scientific Research Applications
Thiazolidine-2,4-dione Derivatives and Their Applications
- Medicinal Chemistry : Thiazolidine-2,4-dione is a key heterocyclic nucleus in the design of novel agents for pathophysiological conditions like diabetes, cancer, arthritis, inflammation, microbial infection, and melanoma. Its derivatives, such as thiazolidine-2,4-diones (TZDs), have therapeutic implementations in anti-diabetic (glitazones), anti-cancer, anti-arthritic, anti-inflammatory, anti-oxidant, and anti-microbial treatments (Chadha, Bahia, Kaur, & Silakari, 2015).
Synthesis and Biological Activities of Imidazolidine-2,4-dione Derivatives
- Synthesis Techniques : New derivatives of imidazolidine-2,4-diones have been synthesized and characterized, showcasing their potential in biological applications, particularly in hypoglycemic activity (Hussain et al., 2015).
- Biochemical Evaluation : Isoxazoline-thiazolidine-2,4-dione analogues have been synthesized and evaluated for their anti-hyperglycemic agents, showing inhibitory potential against α-amylase and α-glucosidase. These compounds have been tested for safety and non-toxicity, indicating their potential in controlling hyperglycemia and type 2 diabetes mellitus without hepatic toxicity (Fettach et al., 2021).
Electrochemical and Physical Properties
- Corrosion Inhibition : Imidazolidine-2,4-dione derivatives, such as 3-methyl-5,5′-diphenylimidazolidine-2,4-dione (MPIM), have been used as corrosion inhibitors for mild steel in acidic solutions. These compounds exhibit high inhibition efficiency and are adsorbed on the steel surface, indicating their potential in industrial applications (Elbarki et al., 2020).
- Electrochemical Behavior : The electrochemical behavior of new hydantoin derivatives, including imidazolidine-2,4-diones, has been studied, revealing insights into their redox processes and potential biochemical actions (Nosheen et al., 2012).
Mechanism of Action
Thiazolidin-2,4-dione (TZD) analogues, which are similar to 1-Hexadecylimidazolidine-2,4-dione, exhibit their hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation, their antimicrobial action by inhibiting cytoplasmic Mur ligases, and their antioxidant action by scavenging reactive oxygen species (ROS) .
Safety and Hazards
1-Hexadecylimidazolidine-2,4-dione has been classified with the signal word “Warning”. The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing). The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
IUPAC Name |
1-hexadecylimidazolidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H36N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-17-18(22)20-19(21)23/h2-17H2,1H3,(H,20,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRKXRVWPYXYCMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCN1CC(=O)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H36N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60234228 | |
Record name | 1-Hexadecylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60234228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85117-82-4 | |
Record name | 1-Hexadecyl-2,4-imidazolidinedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85117-82-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Hexadecylimidazolidine-2,4-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085117824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Hexadecylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60234228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-hexadecylimidazolidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.820 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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